Cas no 327106-17-2 (2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid)

• Product Name: 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid
• CAS No: 327106-17-2
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 843330
• PubChem ID: 2322805
• Update Time: 2025-10-31

2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(3,4-DIMETHYL-PHENYLSULFAMOYL)-BENZOIC ACID
• 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid
• G31550
• 2-chloro-5-[(3,4-dimethylphenyl)sulfamoyl]benzoic Acid
• Oprea1_275986
• SR-01000029338-1
• J-508779
• SB83310
• AKOS000114758
• SR-01000029338
• 2-Chloro-5-(N-(3,4-dimethylphenyl)sulfamoyl)benzoicacid
• 2-Chloro-5-(N-(3,4-dimethylphenyl)sulfamoyl)benzoic acid
• 327106-17-2
• EN300-00437
• Z45631244

• MDL： MFCD02708460
• Inchi： 1S/C15H14ClNO4S/c1-9-3-4-11(7-10(9)2)17-22(20,21)12-5-6-14(16)13(8-12)15(18)19/h3-8,17H,1-2H3,(H,18,19)
• InChI Key： OKKFXFCGXAUYLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NC1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 339.0332068g/mol
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid

Introduction to 2-Chloro-5-(3,4-Dimethylphenyl)sulfamoylbenzoic Acid (CAS No. 327106-17-2)

2-Chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid (CAS No. 327106-17-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a chlorinated benzene ring and a sulfamoyl group attached to a dimethylphenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid is represented by the formula C₁₆H₁₄ClNO₄S. The presence of the chloro group and the dimethylphenyl substituent imparts specific electronic and steric properties that influence its interactions with biological targets. The sulfamoyl group, a common functional group in many drugs, is known for its ability to form hydrogen bonds and interact with enzymes and receptors.

In recent years, 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings have opened up new avenues for its use in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, particularly those derived from breast and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid have also been explored to ensure its suitability for therapeutic applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. Additionally, its low toxicity profile in animal models suggests that it may be safe for use in humans.

In the context of drug discovery and development, 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid represents an important lead compound for the design of more potent and selective analogs. Chemists are actively working on optimizing its structure to enhance its biological activity while minimizing potential side effects. Techniques such as structure-activity relationship (SAR) studies and molecular modeling are being employed to guide these efforts.

The clinical potential of 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid is further supported by ongoing clinical trials. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, paving the way for Phase II trials to evaluate its efficacy in specific patient populations. These trials are crucial for determining the optimal dosing regimens and identifying any potential adverse effects.

In conclusion, 2-chloro-5-(3,4-dimethylphenyl)sulfamoylbenzoic acid (CAS No. 327106-17-2) is a promising compound with a diverse range of biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.